Cas no 1017387-13-1 (2-(2-methoxyphenyl)-2-methylpropan-1-amine)
2-(2-methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxyphenyl)-2-methylpropan-1-amine
-
- Inchi: 1S/C11H17NO/c1-11(2,8-12)9-6-4-5-7-10(9)13-3/h4-7H,8,12H2,1-3H3
- InChI Key: PAOQHTVYCWOFSH-UHFFFAOYSA-N
- SMILES: C(N)C(C1=CC=CC=C1OC)(C)C
Computed Properties
- Exact Mass: 179.131014g/mol
- Monoisotopic Mass: 179.131014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 179.26g/mol
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
2-(2-methoxyphenyl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M350498-10mg |
2-(2-Methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M350498-50mg |
2-(2-Methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M350498-100mg |
2-(2-Methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Enamine | EN300-59310-0.05g |
2-(2-methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 95.0% | 0.05g |
$81.0 | 2025-02-20 | |
| Enamine | EN300-59310-0.1g |
2-(2-methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 95.0% | 0.1g |
$120.0 | 2025-02-20 | |
| Enamine | EN300-59310-0.25g |
2-(2-methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 95.0% | 0.25g |
$172.0 | 2025-02-20 | |
| Enamine | EN300-59310-0.5g |
2-(2-methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 95.0% | 0.5g |
$320.0 | 2025-02-20 | |
| Enamine | EN300-59310-1.0g |
2-(2-methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 95.0% | 1.0g |
$428.0 | 2025-02-20 | |
| Enamine | EN300-59310-2.5g |
2-(2-methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 95.0% | 2.5g |
$838.0 | 2025-02-20 | |
| Enamine | EN300-59310-5.0g |
2-(2-methoxyphenyl)-2-methylpropan-1-amine |
1017387-13-1 | 95.0% | 5.0g |
$1240.0 | 2025-02-20 |
2-(2-methoxyphenyl)-2-methylpropan-1-amine Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-(2-methoxyphenyl)-2-methylpropan-1-amine
2-(2-Methoxyphenyl)-2-Methylpropan-1-amine: A Comprehensive Overview
2-(2-Methoxyphenyl)-2-methylpropan-1-amine, with the CAS number 1017387-13-1, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA, is a derivative of amphetamine and exhibits unique structural and functional properties that make it a valuable subject of study in various scientific disciplines.
The chemical structure of 2-(2-methoxyphenyl)-2-methylpropan-1-amine consists of a methoxyphenyl group attached to a tertiary amine, which is further substituted with a methyl group. This unique arrangement of functional groups imparts specific pharmacological properties to the molecule, making it an interesting candidate for drug development and therapeutic applications.
Recent research has focused on the potential therapeutic uses of MMPA. Studies have shown that this compound may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. The mechanism of action is believed to involve the modulation of neurotransmitter systems, particularly dopamine and serotonin pathways, which are crucial for maintaining brain health and function.
In addition to its neuroprotective properties, 2-(2-Methoxyphenyl)-2-methylpropan-1-amine has been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that MMPA can enhance serotonin levels in the brain, leading to improved mood and reduced symptoms of depression. This makes it a promising candidate for the development of novel antidepressant medications.
The pharmacokinetic profile of MMPA has also been studied extensively. Research indicates that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that MMPA could be formulated into various dosage forms, such as tablets or capsules, for convenient patient administration.
Safety and toxicity studies have shown that 2-(2-Methoxyphenyl)-2-methylpropan-1-amine is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct thorough preclinical and clinical trials to ensure its safety and efficacy in human subjects. Ongoing clinical trials are currently evaluating the safety and effectiveness of MMPA in treating various neurological and psychiatric disorders.
The synthesis of MMPA involves several steps, including the formation of the methoxyphenyl group and the subsequent attachment to the tertiary amine. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. These synthetic methods are crucial for ensuring that sufficient quantities of MMPA can be produced for both research and commercial purposes.
In conclusion, 2-(2-Methoxyphenyl)-2-methylpropan-1-amine (CAS No. 1017387-13-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Continued research and clinical trials will further elucidate its potential benefits and pave the way for its use in treating various neurological and psychiatric conditions.
1017387-13-1 (2-(2-methoxyphenyl)-2-methylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)